![molecular formula C6H8F3NO2 B1475894 1,1,1-Trifluoro-3-(3-hydroxyazetidin-1-yl)propan-2-one CAS No. 2090573-33-2](/img/structure/B1475894.png)
1,1,1-Trifluoro-3-(3-hydroxyazetidin-1-yl)propan-2-one
Overview
Description
1,1,1-Trifluoro-3-(3-hydroxyazetidin-1-yl)propan-2-one is a useful research compound. Its molecular formula is C6H8F3NO2 and its molecular weight is 183.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Biheterocyclic Compounds 1,1,1-Trifluoro-3-(3-hydroxyazetidin-1-yl)propan-2-one has been utilized in the efficient synthesis of new biheterocyclic compounds. For instance, Malavolta et al. (2014) described the preparation of 1-(5-hydroxy-5-trifluoromethyl-1H-pyrazol-1-yl)-3-(6-trifluoromethylpyrimidin-4-yl)-propan-1-ones through cyclocondensation involving derivatives of levulinic acid and versatile 1,1,1-trifluoro-4-alkoxy-3-alken-2-ones. The resulting biheterocycles, characterized by NMR spectroscopy and mass spectrometry, highlight the compound's utility in constructing structurally complex and functionalized molecules (Malavolta et al., 2014).
Reactivity and Tautomeric Studies The compound has also been a subject of interest in studies exploring its reactivity and tautomeric behavior. Loghmani-Khouzani et al. (2006) detailed the synthesis and characterization of novel derivatives, including 1,1,1-trifluoro-3-(1H-quinolin-2-ylidene)propan-2-one. The research involved spectroscopic techniques and computational analysis to understand the structural and reactivity nuances of the synthesized compounds (Loghmani-Khouzani et al., 2006).
Building Blocks for Synthesis Dao Thi et al. (2018) described the use of related structures, specifically 3-hydroxy-4-(trifluoromethyl)azetidin-2-ones, as building blocks for synthesizing a variety of compounds, including trifluoromethyl-containing aminopropanes and aziridines. These building blocks demonstrate the versatility and utility of the trifluoromethyl group in the design and synthesis of structurally diverse molecules (Dao Thi et al., 2018).
Properties
IUPAC Name |
1,1,1-trifluoro-3-(3-hydroxyazetidin-1-yl)propan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO2/c7-6(8,9)5(12)3-10-1-4(11)2-10/h4,11H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWNKZUFUKXCETC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC(=O)C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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